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Compound of Interest

Compound Name: Vegfr-2-IN-64

Cat. No.: B15576130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis, is

a critical target in cancer therapy and other diseases characterized by abnormal blood vessel

formation. Small molecule inhibitors targeting the kinase activity of VEGFR-2 are essential tools

for both basic research and drug development. Vegfr-2-IN-64 is a potent and selective inhibitor

of VEGFR-2. Accurate and consistent preparation of stock solutions is paramount for obtaining

reliable and reproducible experimental results.

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of Vegfr-2-IN-64. The following guidelines are based on standard laboratory

practices for small molecule kinase inhibitors. Users should always consult the manufacturer's

specific product data sheet for any unique handling instructions.

Quantitative Data Summary
Due to the limited publicly available data for a compound with the exact designation "Vegfr-2-
IN-64," the following table presents a representative set of physicochemical properties based

on common characteristics of similar VEGFR-2 inhibitors. These values should be considered

as a general guide. It is crucial to obtain the specific product data sheet for the exact molecular

weight and solubility of the purchased compound.
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Property Representative Value Notes

Molecular Weight 450.5 g/mol

This is a hypothetical value.

Always use the molecular

weight provided by the supplier

for accurate molarity

calculations.

Solubility in DMSO ≥ 50 mg/mL (≥ 111 mM)

Dimethyl sulfoxide (DMSO) is

the recommended solvent for

preparing high-concentration

stock solutions.[1][2][3]

Aqueous Solubility Very Low

Like most kinase inhibitors,

Vegfr-2-IN-64 is expected to

have poor solubility in aqueous

buffers.[1][2]

Appearance White to off-white solid

Recommended Storage -20°C or -80°C

Store the solid compound and

stock solutions protected from

light and moisture to prevent

degradation. Repeated freeze-

thaw cycles should be

avoided.[3]

Experimental Protocols
Materials and Equipment

Vegfr-2-IN-64 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of Vegfr-2-IN-64
using the representative molecular weight of 450.5 g/mol .

Pre-weighing Preparation:

Before opening, allow the vial of Vegfr-2-IN-64 to equilibrate to room temperature for at

least 15-20 minutes to prevent condensation of moisture onto the compound.

Ensure the analytical balance is calibrated and level.

Weighing the Compound:

Carefully weigh out 4.505 mg of Vegfr-2-IN-64 powder and transfer it to a sterile

microcentrifuge tube.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 450.5 g/mol x 1000 mg/g = 4.505 mg

Dissolving the Compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Vegfr-2-IN-64
powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

Visually inspect the solution to ensure that all the solid has dissolved. If necessary, briefly

sonicate the tube in a water bath to aid dissolution.[3]
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Storage of the Stock Solution:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can lead to

compound degradation.[3]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.

Protocol for Preparing Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the high-

concentration stock solution in the appropriate cell culture medium or assay buffer.

Determine the Final Concentration: Decide on the final concentration of Vegfr-2-IN-64
required for your experiment (e.g., 100 nM).

Serial Dilution: It is recommended to perform a serial dilution of the 10 mM stock solution in

your cell culture medium. This helps to avoid precipitation of the compound that can occur

when a small volume of highly concentrated DMSO stock is added directly to a large volume

of aqueous solution.[2]

Example for preparing a 100 nM working solution:

1. Prepare an intermediate dilution: Add 2 µL of the 10 mM stock solution to 1998 µL of cell

culture medium to get a 10 µM solution.

2. Prepare the final working solution: Add 10 µL of the 10 µM intermediate solution to 990

µL of cell culture medium to achieve a final concentration of 100 nM.

Vehicle Control: Always include a vehicle control in your experiments. This should be cell

culture medium containing the same final concentration of DMSO as the highest

concentration of the inhibitor used.[3] For the example above, the final DMSO concentration

would be 0.001%.
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Caption: Experimental workflow for preparing Vegfr-2-IN-64 stock and working solutions.
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Caption: Simplified VEGFR-2 signaling pathway and the point of inhibition by Vegfr-2-IN-64.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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